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Compound of Interest

Compound Name: AC-178335

Cat. No.: B1664770 Get Quote

Immediate Safety Notice: A diligent search for "AC-178335" has not yielded a corresponding

Safety Data Sheet (SDS) or public documentation. This identifier may be an internal research

code, a novel compound, or a misnomer. The proper disposal procedure for any chemical is

dictated by its specific physical, chemical, and toxicological properties, which are detailed in its

SDS.

Without an SDS, AC-178335 must be treated as a hazardous substance of unknown toxicity.[1]

Federal, state, and local regulations prohibit the transportation, storage, or disposal of wastes

with an unknown identity.[2] The following guide provides a procedural framework for

researchers, scientists, and drug development professionals to safely manage the disposal of

an undocumented substance like AC-178335 by working with their institution's Environmental

Health and Safety (EHS) department.

Step 1: Immediate Actions and Isolation
If you encounter a container of AC-178335 or any chemical without an SDS, immediate

isolation and clear communication are critical.

Do Not Handle: Avoid any further handling or opening of the container. Do not attempt to

characterize the substance yourself unless you are a trained hazardous waste professional.

[1]

Isolate the Material: Secure the container in a designated, well-ventilated area, such as a

chemical fume hood, away from other materials to prevent accidental reactions.[1]
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Label as Unknown: Mark the container clearly with a tag or label stating: "CAUTION:

UNKNOWN MATERIAL FOR DISPOSAL".[1] Include any and all known information, such as

the identifier "AC-178335," the date it was found, and the name of the responsible individual

or lab.[2]

Prevent Generation of Unknowns: To avoid this situation, always label all containers,

including temporary reagent solutions and reaction mixtures, with the full chemical name,

date, and responsible person's name.[2]

Step 2: Information Gathering and Hazard
Assessment
The primary goal is to make the unknown known. Every effort should be made to properly

identify the chemical.[2]

Consult Internal Resources: Check laboratory notebooks, chemical inventories, and

purchasing records. Consult with the Principal Investigator, supervisor, or other personnel

who may have knowledge of the material's origin or synthesis pathway.[2]

Assume High Hazard: In the absence of definitive information, the chemical must be

managed as if it possesses all hazardous characteristics. The U.S. Environmental Protection

Agency (EPA) defines four primary characteristics of hazardous waste.[3][4][5] Laboratory

personnel should treat all waste chemicals as hazardous unless specifically confirmed to be

non-hazardous by EHS.[4][6][7]

General Hazardous Waste Characteristics
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Characteristic Description Examples

Ignitability

Liquids with a flash point <
140°F (60°C); solids
capable of causing fire
through friction or
spontaneous change;
ignitable compressed
gases; or oxidizers.[3][5]
[8][9]

Ethanol, acetone, xylene,
sodium metal, hydrogen
gas.[9]

Corrosivity

Aqueous solutions with a pH ≤

2 or ≥ 12.5; or liquids that

corrode steel at a specified

rate.[3][5][9][10]

Hydrochloric acid, sodium

hydroxide, nitric acid.[9]

Reactivity

Materials that are unstable,

react violently with water,

generate toxic gases when

mixed with water or corrosives,

or are capable of detonation.

[5][9]

Sodium metal, potassium

cyanide, picric acid, reactive

sulfides.[5][9]

| Toxicity | Waste that is harmful or fatal when ingested or absorbed. The EPA specifies

concentration limits for certain heavy metals and pesticides. | Wastes containing heavy metals

(e.g., mercury, lead, cadmium, chromium), pesticides, or certain organic compounds.[8] |

Step 3: Contact Environmental Health & Safety
(EHS)
Your institution's EHS department is the primary and essential resource for managing unknown

chemicals.[1]

Report the Unknown Chemical: Contact EHS immediately to inform them of the situation.[11]

Provide them with all available information.
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Follow EHS Guidance: EHS personnel are trained to manage and dispose of hazardous

materials safely. They will provide specific instructions for labeling, containerization, and

arranging a pickup.[1] They may need to perform analytical testing to characterize the waste,

which can be costly.[2][11]

Waste Collection: EHS coordinates the disposal of all chemical waste.[12] Do not pour any

chemical, especially an unknown one, down the sink or place it in the regular trash.[9][11]

Experimental Workflow: Disposal of a Laboratory
Chemical
The following diagram illustrates the standard decision-making process for chemical waste

disposal, emphasizing the critical path for an unknown substance.
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Caption: Decision workflow for laboratory chemical disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1664770?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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